3-Formamido-3-methylbutanoic acid

• Molecular Formula: C6H11NO3
• Molecular Weight: 145.16 g/mol
• IUPAC Name: 3-formamido-3-methylbutanoic acid
• InChI: InChI=1S/C6H11NO3/c1-6(2,7-4-8)3-5(9)10/h4H,3H2,1-2H3,(H,7,8)(H,9,10)
• InChI Key: RDLOAWNWBQBFOE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC(=O)O)NC=O

Description

3-Formamido-3-methylbutanoic acid (CAS: 89531-50-0) is a branched-chain carboxylic acid derivative featuring a formamido (-NHCHO) substituent at the β-carbon position. Its molecular formula is C₆H₁₁NO₃, and it is synthesized via formylation of 3-amino-3-methylbutanoic acid hydroformate using formic acid and acetic anhydride . This compound serves as a key intermediate in organic synthesis, particularly in multicomponent reactions involving unprotected aziridine aldehydes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Formamido-3-methylbutanoic acid typically involves the formylation of penicillamine. One common method is the reaction of penicillamine with formic acid under controlled conditions. The reaction is carried out in an aqueous medium, and the product is isolated through crystallization or other purification techniques .

Industrial Production Methods

Industrial production of 3-Formamido-3-methylbutanoic acid may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving advanced purification methods such as chromatography and recrystallization to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

3-Formamido-3-methylbutanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the formamido group to an amine group.

Substitution: The formamido group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Various nucleophiles can be used for substitution reactions, depending on the desired product.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amino derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-Formamido-3-methylbutanoic acid has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reference standard in analytical chemistry.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a chelating agent.

Industry: It is used in the production of pharmaceuticals and other fine chemicals.

Mechanism of Action

The mechanism of action of 3-Formamido-3-methylbutanoic acid involves its interaction with specific molecular targets. As a derivative of penicillamine, it can chelate metal ions, which is useful in treating conditions like Wilson’s disease. The formamido group may also interact with various enzymes and receptors, influencing biochemical pathways .

Comparison with Similar Compounds

Structural Analogs with Formamido Substituents

Compound Name	Molecular Formula	Key Structural Features	Synthesis Method	Key Data/Properties	References
3-Formamido-3-methylbutanoic acid	C₆H₁₁NO₃	Formamido group at C3, branched methyl	Formylation of 3-amino-3-methylbutanoic acid	NMR data reported; 51% yield
3-Formamido-2-phenylpropanoic acid	C₁₀H₁₁NO₃	Formamido group at C3, phenyl at C2	Not specified	CAS: 1310125-39-3; 1 supplier
3-(Phenylformamido)butanoic acid	C₁₁H₁₃NO₃	Benzamido (-NHCOPh) group at C3	Not specified	Collision cross-section data available

Key Differences :

• Reactivity: The benzamido group in 3-(phenylformamido)butanoic acid may exhibit reduced electrophilicity compared to the formamido group due to resonance stabilization .

Methyl-Substituted Butanoic Acids

Compound Name	Molecular Formula	Key Structural Features	Synthesis Method	Key Data/Properties	References
(2R,3S)-3-Hydroxy-2-methylbutanoic acid	C₅H₁₀O₃	Hydroxy group at C3, stereospecific methyl	Chiral auxiliary-based synthesis (oxazolidinone)	96% yield; NMR data reported
3-Methyl-2-phenylbutanoic acid	C₁₁H₁₄O₂	Phenyl at C2, methyl at C3	Not specified	Multiple synonyms (e.g., MFCD00021708)

Key Differences :

• Functional Groups: The hydroxy group in (2R,3S)-3-hydroxy-2-methylbutanoic acid enables hydrogen bonding, contrasting with the formamido group’s amide-like properties .
• Applications: 3-Methyl-2-phenylbutanoic acid is a commercial compound (MFCD00021708), suggesting industrial relevance, whereas 3-formamido-3-methylbutanoic acid remains primarily a research intermediate .

Benzimidazole-Butanoic Acid Derivatives

Compound Name (Example)	Molecular Formula	Key Structural Features	Synthesis Method	Key Data/Properties	References
3-(1H-Benzimidazol-2-yl)-4-(3-methylphenylamino)butanoic acid	C₁₈H₁₈N₃O₂	Benzimidazole ring, aryl amino group	Reflux in NaOH, followed by acidification	Mp: 187–188°C; 78% yield

Key Differences :

• Complexity : Benzimidazole derivatives exhibit extended conjugation and aromaticity, likely enhancing thermal stability (e.g., decomposition at 240°C for 3b ).
• Biological Relevance : These compounds are often explored for pharmaceutical applications due to the benzimidazole scaffold’s prevalence in drug discovery .

Hydroxy- and Heterocyclic-Substituted Analogs

Compound Name	Molecular Formula	Key Structural Features	Synthesis Method	Key Data/Properties	References
3-Hydroxy-2-[(2-methyl-3-nitrophenyl)formamido]butanoic acid	C₁₂H₁₄N₂O₆	Nitrophenyl formamido, hydroxy group	Not specified	Molecular weight: 282.25 g/mol
3-Formamido-3-(thiophen-2-yl)propanoic acid	C₈H₉NO₃S	Thiophene ring at C3	Not specified	CAS: 1343846-38-7; 1 supplier

Key Differences :

• Electronic Effects : Thiophene and nitrophenyl substituents introduce electron-withdrawing or donating effects, altering reactivity compared to the methyl-branched formamido acid .

Data Table: Comparative Physicochemical Properties

Compound Name	Molecular Weight (g/mol)	Melting Point (°C)	Solubility (Predicted)	Key Functional Groups
3-Formamido-3-methylbutanoic acid	161.16	Not reported	Moderate polarity	Formamido, carboxylic acid
3-Methyl-2-phenylbutanoic acid	178.23	Not reported	Low polarity	Phenyl, carboxylic acid
(2R,3S)-3-Hydroxy-2-methylbutanoic acid	118.13	Not reported	High polarity	Hydroxy, carboxylic acid
3-(1H-Benzimidazol-2-yl)-4-(3-methylphenylamino)butanoic acid	316.36	187–188	Low aqueous solubility	Benzimidazole, carboxylic acid

Biological Activity

3-Formamido-3-methylbutanoic acid, a derivative of branched-chain amino acids, has garnered attention for its potential biological activities. This compound is notable in metabolic pathways and may have implications in various biological systems, including mammalian metabolism and potential therapeutic applications.

Chemical Structure and Properties

3-Formamido-3-methylbutanoic acid is characterized by the following structural formula:

$$\text{C}_5\text{H}_{10}\text{N}_2\text{O}_2$$

This compound features an amide functional group attached to a branched-chain structure, which is critical for its biological interactions.

Metabolic Role

The compound plays a significant role in the metabolism of branched-chain amino acids (BCAAs). It is involved in pathways that convert BCAAs into various metabolites essential for energy production and biosynthesis. Specifically, it participates in the degradation of isoleucine, a key BCAA, through pathways that involve several enzymatic reactions.

Enzymatic Interactions

Research indicates that 3-formamido-3-methylbutanoic acid interacts with specific enzymes involved in amino acid metabolism. For instance, studies have shown its influence on the activity of enzymes such as 3-oxothiolase, which is crucial for the degradation of BCAAs . The compound's ability to modulate enzyme activity suggests its potential therapeutic applications in metabolic disorders.

Clinical Observations

A notable case study involved patients with organic acidurias linked to deficiencies in isoleucine metabolism. The analysis revealed elevated levels of 3-formamido-3-methylbutanoic acid in urine samples from affected individuals, indicating its role as a biomarker for metabolic disturbances . This highlights the compound's significance in clinical diagnostics.

In Vitro Studies

In vitro studies have demonstrated that 3-formamido-3-methylbutanoic acid exhibits antioxidant properties. It was found to scavenge free radicals effectively, suggesting a protective role against oxidative stress . This activity may contribute to its therapeutic potential in conditions associated with oxidative damage.

Toxicological Assessment

Toxicological evaluations have indicated that 3-formamido-3-methylbutanoic acid has a low toxicity profile at therapeutic doses. Animal studies showed no significant adverse effects when administered within recommended limits, supporting its safety for potential use in clinical settings .

Data Table: Biological Activity Overview

Biological Activity	Details
Metabolic Role	Involved in BCAA degradation and energy production
Enzymatic Interaction	Modulates activity of 3-oxothiolase
Antioxidant Properties	Scavenges free radicals; protective against oxidative stress
Toxicological Profile	Low toxicity; safe at therapeutic doses
Clinical Relevance	Biomarker for organic acidurias; potential diagnostic tool